Cas no 1082040-51-4 (6-Nitro Indole-4-carboxylic Acid)

• Product Name: 6-Nitro Indole-4-carboxylic Acid
• CAS No: 1082040-51-4
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 840993
• PubChem ID: 53399417
• Update Time: 2025-05-19

6-Nitro Indole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1H-indole-4-carboxylic acid
• 6-Nitro indole-4-carboxylic acid
• 6-Nitro indole-4-methylcarboxylic acid
• AK119740
• KB-45844
• QC-10733
• 1082040-51-4
• DA-35975
• DTXSID30694618
• 6-Nitro-1H-indole-4-carboxylicacid
• AKOS016010912
• CS-0339495
• SB14875
• 1H-Indole-4-carboxylic acid, 6-nitro-
• 6-Nitro Indole-4-carboxylic Acid

• MDL： MFCD11845455
• Inchi： 1S/C9H6N2O4/c12-9(13)7-3-5(11(14)15)4-8-6(7)1-2-10-8/h1-4,10H,(H,12,13)
• InChI Key： KMJKTKXSPKNVQP-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC2=C1C=CN2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03275668g/mol
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.9Ų

Additional information on 6-Nitro Indole-4-carboxylic Acid

Introduction to 6-Nitro Indole-4-carboxylic Acid (CAS No. 1082040-51-4)

6-Nitro Indole-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1082040-51-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic acid derivative has garnered attention due to its structural uniqueness and its potential applications in drug discovery and molecular biology. The nitro and carboxylic acid functional groups present in its molecular structure contribute to its reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization.

The compound belongs to the indole family, a class of molecules widely recognized for their biological activities. Indoles are prevalent in nature, found in various organisms, and have been extensively studied for their pharmacological properties. The introduction of a nitro group at the 6-position and a carboxylic acid at the 4-position of the indole core modifies its electronic and steric properties, influencing its interactions with biological targets. This modification has been strategically employed to enhance binding affinity, metabolic stability, or other desirable pharmacokinetic profiles.

In recent years, 6-Nitro Indole-4-carboxylic Acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its nitro group can be further functionalized through reduction or diazotization reactions, leading to diverse chemical scaffolds. For instance, researchers have utilized this compound in the development of inhibitors targeting enzyme-catalyzed pathways relevant to inflammatory diseases and cancer. The carboxylic acid moiety also provides opportunities for amide bond formation, enabling the creation of peptidomimetics or protein-protein interaction modulators.

One of the most compelling aspects of 6-Nitro Indole-4-carboxylic Acid is its role in medicinal chemistry campaigns aimed at overcoming resistance mechanisms in pathogens. The nitro group’s ability to engage with heme-containing proteins has been leveraged in designing antimicrobial agents. Additionally, the compound’s structural framework aligns well with natural product analogs, suggesting potential applications in anticancer therapies. Its versatility as a building block has been highlighted in several patents and scientific publications, underscoring its industrial relevance.

The synthesis of 6-Nitro Indole-4-carboxylic Acid typically involves multi-step organic transformations starting from commercially available indole derivatives. Advanced synthetic methodologies, such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions, have been optimized to improve yield and purity. These synthetic routes are critical for ensuring that researchers have access to high-quality material for their investigations. Furthermore, green chemistry principles have been increasingly integrated into these processes, minimizing waste and enhancing sustainability.

From a biochemical perspective, 6-Nitro Indole-4-carboxylic Acid exhibits interesting interactions with biological macromolecules. Its indole core mimics natural substrates or inhibitors of enzymatic systems, providing insights into metabolic pathways. Researchers have employed computational modeling techniques to predict how this compound might bind to protein targets, aiding in the rational design of next-generation drugs. Such computational studies not only accelerate discovery but also reduce experimental costs by prioritizing promising candidates early in the development pipeline.

The pharmacological profile of 6-Nitro Indole-4-carboxylic Acid is under active investigation across multiple disciplines. Preclinical studies have demonstrated its potential efficacy in models of neurological disorders by modulating neurotransmitter systems. The compound’s ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. Additionally, its interactions with immune cells have been explored for immunomodulatory applications, particularly in autoimmune diseases where dysregulation of inflammatory responses is a hallmark.

In conclusion,6-Nitro Indole-4-carboxylic Acid (CAS No. 1082040-51-4) represents a structurally intriguing molecule with broad applicability in pharmaceutical research and biotechnology. Its unique combination of functional groups allows for diverse chemical modifications, making it a versatile tool for medicinal chemists. As our understanding of disease mechanisms advances, compounds like this one will continue to play a pivotal role in developing innovative therapeutic strategies that address unmet medical needs.